4-amino-N-{2-[(4-methoxybenzyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide

• Molecular Formula: C13H17N5O3
• Molecular Weight: 291.31 g/mol
• IUPAC Name: 4-amino-N-[2-[(4-methoxyphenyl)methylamino]ethyl]-1,2,5-oxadiazole-3-carboxamide
• InChI: InChI=1S/C13H17N5O3/c1-20-10-4-2-9(3-5-10)8-15-6-7-16-13(19)11-12(14)18-21-17-11/h2-5,15H,6-8H2,1H3,(H2,14,18)(H,16,19)
• InChI Key: SBLNXYYZESKDPD-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CNCCNC(=O)C2=NON=C2N

Description

4-amino-N-{2-[(4-methoxybenzyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide, commonly known as MO-1, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in treating various diseases. MO-1 belongs to the class of oxadiazole derivatives, which have shown promising results in drug discovery and development.

Mechanism of Action

MO-1 exerts its pharmacological effects by inhibiting the activity of various enzymes, including acetylcholinesterase, which is involved in the breakdown of neurotransmitters in the brain, and aldose reductase, which is involved in the development of diabetic complications. Additionally, MO-1 has been shown to modulate the expression of several genes involved in cancer cell proliferation and apoptosis.
Biochemical and Physiological Effects:
MO-1 has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of oxidative stress. Moreover, MO-1 has been shown to improve cognitive function by enhancing cholinergic neurotransmission and reducing the accumulation of beta-amyloid plaques in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of MO-1 is its high potency and selectivity, which makes it an ideal candidate for drug development. Moreover, MO-1 has shown good pharmacokinetic properties, including good oral bioavailability and low toxicity. However, one of the major limitations of MO-1 is its poor solubility, which may limit its use in some formulations.

Future Directions

There are several future directions for research on MO-1, including the development of more potent derivatives with improved solubility and selectivity. Moreover, further studies are needed to elucidate the precise mechanisms of action of MO-1 and its potential applications in treating other diseases, including neurodegenerative disorders and inflammatory diseases. Additionally, the development of more efficient synthesis methods for MO-1 and its derivatives could lead to the production of larger quantities for preclinical and clinical studies.

Synthesis Methods

The synthesis of MO-1 involves several steps, including the condensation of 4-methoxybenzylamine and ethyl glycinate, followed by the cyclization of the resulting intermediate with hydrazine hydrate. The final step involves the reaction of the obtained compound with 4-nitrobenzoyl chloride, which results in the formation of MO-1.

Scientific Research Applications

MO-1 has been extensively studied for its potential applications in treating various diseases, including cancer, Alzheimer's disease, and diabetes. The compound has shown promising results in inhibiting the growth of cancer cells and reducing the toxicity of chemotherapy drugs. Moreover, MO-1 has been shown to improve cognitive function in animal models of Alzheimer's disease and reduce blood glucose levels in diabetic mice.